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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical reaction between
elemental gold and selenic acid. Historically recognized as one of the few single acids capable
of dissolving gold, this reaction has been subject to renewed investigation, leading to a modern
understanding of its products and mechanisms. This document details the reaction conditions,
synthesis protocols, and product characterization, offering valuable insights for professionals in
chemistry and materials science.

Reaction Overview

Hot, concentrated selenic acid (H2SeOa4) reacts with gold (Au) to form a reddish-yellow
solution.[1] For many years, the product of this reaction was believed to be gold(lll) selenate,
Auz2(Se0a4)s.[2] However, more recent studies have identified the crystalline product as a mixed-
valence gold selenite-selenate, Auz(Se03)2(Se0a4).[3][4][5][6] This discovery indicates a more
complex redox process than previously understood, where selenic acid acts as both a ligand
source and an oxidizing agent, with some of it being reduced to selenium dioxide (which can
then form selenites). The historically cited reaction is:

2AU + 6H2Se04 — Auz(SeOa4)s + 3H2Se0s + 3H20[7]
The formation of the selenite-selenate suggests a reaction closer to:

2AU + 6H2Se04 - Auz(Se03)2(Se0a) + 3H20 + SeO:2 + O2 (Simplified representation)
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This guide will cover both the historical context and the current understanding of this
fascinating reaction.

Quantitative Data Summary

The dissolution of gold in selenic acid is highly dependent on the acid concentration and
temperature. The following table summarizes the available quantitative data on the reaction
conditions.

Selenic Acid

. Temperature . ) .
Concentration . Reaction Time  Observations Reference
(°C)

(%)
Complete

98 154 13 hours dissolution of [2][8]
gold wire.
Complete

98 130 3 days dissolution of [8]
gold wire.
Complete

87 154 13 days dissolution of [2][8]
gold wire.
Incomplete

87 130 >13 days ] ] [8]
dissolution.
No reaction

67 154 >26 days [8]
observed.

Concentrated ~230 - Reaction begins.  [1]
Reaction

Concentrated ~300 - ) [1]
proceeds readily.
Complete

98 ~150 >10 hours dissolution of 9]
gold wire.
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Experimental Protocols

This section provides detailed methodologies for the synthesis of the gold-selenium
compounds.

Synthesis of Gold Selenite-Selenate (Auz(Se0Os3)2(Se04))

This protocol is based on modern structural characterization and is the recommended
procedure for obtaining a well-defined crystalline product.[3][4][5][6]

Materials:

o Elemental gold (powder or foil)

o Concentrated selenic acid (H2SeOa4)

» Teflon-lined steel autoclave

Procedure:

o Place elemental gold into the Teflon liner of a steel autoclave.

e Add an excess of concentrated selenic acid to the liner.

o Seal the autoclave and heat it to a temperature between 150°C and 200°C.

» Maintain the temperature for a period of several days to allow for the complete reaction and
crystallization.

 After the reaction period, cool the autoclave to room temperature slowly.
o Orange-yellow single crystals of Auz2(Se03)2(SeOa) will have formed.
o Carefully decant the excess selenic acid.

» Wash the crystals with a small amount of deionized water and dry them.

Historical Preparation of "Gold(lll) Selenate"
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This protocol is based on earlier reports and is provided for historical context. The product of
this synthesis is likely a mixture or the selenite-selenate described above.[1][9]

Materials:

e Gold leaf or fine gold wire

o Concentrated selenic acid (98%)

e Quartz tube or other suitable reaction vessel
Procedure:

e Place the gold into the quartz tube.

e Add concentrated selenic acid.

» Heat the mixture to approximately 300°C. The reaction is noted to begin at around 230°C but
proceeds more rapidly at higher temperatures.[1]

o Continue heating until the gold is completely dissolved, which will be indicated by the
formation of a reddish-yellow solution.

o Cool the solution. Upon cooling, small yellow crystals may separate.
e To induce further precipitation, the concentrated solution can be diluted with water.
 [solate the resulting yellow crystals by filtration, wash with a small amount of water, and dry.

Product Characterization

The primary and well-characterized product of the reaction is gold selenite-selenate,
Au2(Se0s3)2(Se0a).

Crystallographic Data:
e Crystal System: Orthorhombic

e Space Group: Cmc2:1
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o Unit Cell Parameters: a = 1689.1 pm, b = 630.13 pm, ¢ = 832.7 pm[3][4]
Thermal Stability:
e Auz2(Se0s3)2(Se0a) is thermally stable up to approximately 370°C.

o Above this temperature, it undergoes a single-step decomposition to yield elemental gold.[3]

[41[5]
Spectroscopic Data:

« Infrared (IR) and Raman Spectroscopy: The spectra show characteristic bands for both
selenite (Se0327) and selenate (SeOa42) groups, confirming the mixed-anion nature of the
compound.[3][4][5]

o Solid-State NMR Spectroscopy: ’’Se NMR spectra reveal distinct signals corresponding to
the different chemical environments of the selenium atoms in the selenite and selenate ions.

[31[41[5]

Diagrams
Reaction Pathway and Product Structure

The following diagram illustrates the reaction of gold with selenic acid to form gold selenite-
selenate and the coordination environment of the gold atom in the resulting crystal structure.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/15360234/
https://pubs.acs.org/doi/10.1021/ic049270z
https://pubmed.ncbi.nlm.nih.gov/15360234/
https://pubs.acs.org/doi/10.1021/ic049270z
https://www.researchgate.net/publication/8354634_Au_2_SeO_3_2_SeO_4_Synthesis_and_Characterization_of_a_New_Noncentrosymmetric_Selenite-Selenate
https://pubmed.ncbi.nlm.nih.gov/15360234/
https://pubs.acs.org/doi/10.1021/ic049270z
https://www.researchgate.net/publication/8354634_Au_2_SeO_3_2_SeO_4_Synthesis_and_Characterization_of_a_New_Noncentrosymmetric_Selenite-Selenate
https://pubmed.ncbi.nlm.nih.gov/15360234/
https://pubs.acs.org/doi/10.1021/ic049270z
https://www.researchgate.net/publication/8354634_Au_2_SeO_3_2_SeO_4_Synthesis_and_Characterization_of_a_New_Noncentrosymmetric_Selenite-Selenate
https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

/Coordination Environment )
Hot, Concentrated
(Crell) () Selenic Acid (H2Se0Oa)
Hydrothermal Reaction
(150-200°C, Autoclave)
I I | I
I I | I
I I 1 I
I I ! I
I I | 1
! g . !
Gold Selenite-Selenate Byproducts o o .
AU2(Se03)2(Se0s) (H20, S0, 02) from SeOs from SeOs from SeO4
o /

Click to download full resolution via product page

Caption: Reaction pathway for the formation of gold selenite-selenate.

Experimental Workflow

This diagram outlines the general experimental workflow for the reaction of gold with selenic
acid.
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Caption: General experimental workflow for reacting gold with selenic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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